1-(2-Dimethylaminoethylamino)-4-(hydroxymethyl)thioxanthen-9-one

• CAS No.: 86455-92-7
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 1-[2-(dimethylamino)ethylamino]-4-(hydroxymethyl)thioxanthen-9-one
• InChI: InChI=1S/C18H20N2O2S/c1-20(2)10-9-19-14-8-7-12(11-21)18-16(14)17(22)13-5-3-4-6-15(13)23-18/h3-8,19,21H,9-11H2,1-2H3
• InChI Key: DCJKONNQRWODKV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC1=C2C(=C(C=C1)CO)SC3=CC=CC=C3C2=O

Description

1-(2-Dimethylaminoethylamino)-4-(hydroxymethyl)thioxanthen-9-one is a useful research compound. Its molecular formula is C18H20N2O2S and its molecular weight is 328.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 1-[[2-(dimethylamino)ethyl]amino]thioxanthen-9-one (13 g, 0.044 mol) , 37% formalin (390 mL) and 5N acetic acid (6.5 mL) was heated to 100° C. for 8.5 hours, allowed to stand over the weekend and then was heated at 100° C. for several more hours. The mixture was poured into ice water, basified with 35% NaOH and extracted with chloroform. The organic layer was washed with brine, dried over Na2SO4 and concentrated in vacuo. The residue was purified by column chromatography on silica eluting in succession with; 25% CHCL3 /hexane; 50% CHCl3 /hexane; 75% CHCl3 /hexane; 100% CHCl3 ; 0.5% isopropylamine/chloroform; 1% isopropylamine/chloroform; 2% isopropylamine/chloroform; then 2% isopropylamine/2% MeOH/CHCl3 to afford 9.2 g (64%) of 1-[[2-(dimethylamino) ethyl]amino]-4-(hydroxymethyl)thioxanthen-9-one.